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Compound of Interest |

Compound Name: Cobalt(ll) iodide
CAS No.: 15238-00-3
Cat. No.: B095668

Executive Summary: The Hidden Hazards

While often treated as a generic inorganic salt, Cobalt(ll) lodide (

) presents a dual-hazard profile that is frequently mismanaged in high-throughput
environments.[1][2] It combines the sensitization and carcinogenic potential of heavy metals
(Cobalt) with the chemical reactivity of halides (lodide).[1]

Critical Directive: Under no circumstances should

or its aqueous solutions be discharged into municipal wastewater systems. Its high aquatic
toxicity (H400/H410) makes it a priority pollutant.[1][2]

This guide moves beyond basic compliance, outlining a self-validating workflow to protect both
personnel and downstream ecosystems.[1]

Chemical Profile & Handling Constraints
Effective disposal starts with understanding the material's physical behavior.[1][2]

IS hygroscopic, meaning it aggressively absorbs atmospheric moisture, deliquescing into a
corrosive sludge if improperly sealed.[1]
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Property Data Operational Implication
CAS Number 15238-00-3 Use for waste profiling.[1][2][3]
Black (alpha) or Yellow (beta) Color change (to pink/red)
Appearance o _
powder indicates hydration.[1][2][3]
Easily mobilized in spills;
Solubility Soluble in water, ethanol difficult to contain if wet.[1][2]

[3]

Key Hazards

Respiratory Sensitizer,

Carcinogen (Suspected)

Zero-dust handling is
mandatory.[1][2][3] Use fume
hood.[1][2]

Reactivity

Reducing Agent (lodide

moiety)

INCOMPATIBLE with strong

oxidizers (liberates toxic

gas).[1][2][3]

The Disposal Workflow
Scenario A: Solid Waste (Pure Compound or Spill

Debris)

Principle: Containment & Moisture Exclusion[1][2]

Segregation: Do not mix with general trash or organic solid waste.[1][2]
Primary Containment: Place the solid waste in a clear, wide-mouth polyethylene (HDPE) jar.
Atmospheric Control: Because

IS hygroscopic, purge the container with nitrogen or argon before sealing if the waste will be
stored for >1 week. This prevents the formation of corrosive liquid sludge inside the waste
container.[1][3]

Secondary Containment: Place the primary jar into a sealable bag (Zip-lock type) to prevent
contamination of the outer container surfaces.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Cobalt-diiodide
https://en.wikipedia.org/wiki/Cobalt(II)_iodide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cobalt-diiodide
https://en.wikipedia.org/wiki/Cobalt(II)_iodide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cobalt-diiodide
https://en.wikipedia.org/wiki/Cobalt(II)_iodide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cobalt-diiodide
https://en.wikipedia.org/wiki/Cobalt(II)_iodide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cobalt-diiodide
https://en.wikipedia.org/wiki/Cobalt(II)_iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Cobalt-diiodide
https://en.wikipedia.org/wiki/Cobalt(II)_iodide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cobalt-diiodide
https://en.wikipedia.org/wiki/Cobalt(II)_iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Cobalt-diiodide
https://en.wikipedia.org/wiki/Cobalt(II)_iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Cobalt-diiodide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Labeling: Affix a "Hazardous Waste" label.
o Constituents: Cobalt(ll) lodide.[1][2][4][5][6]

o Hazard Checkboxes: Toxic, Environmental Hazard.[1]

Scenario B: Aqueous Solutions (Reaction Byproducts)

Principle: Segregation to Prevent Gas Evolution
e pH Check: Ensure the solution is Neutral to slightly Basic (pH 7-9).
o Why? Acidic conditions promote the oxidation of lodide (

) to lodine (

) if incidental oxidizers are present.[1][2]
o Stream Selection: Segregate into "Aqueous Inorganic Metal Salts".
o Compatibility Check (Crucial):
o NEVER mix with oxidizing acids (Nitric Acid, Chromic Acid).[1]
o NEVER mix with Peroxides (
)[11[2]
o Mechanism:[1][2][5][7]
[11[2]

o Container: Use HDPE or Glass carboys. Avoid metal containers which may corrode.[1][2]

Scenario C: Spill Cleanup

o PPE: Nitrile gloves (double gloved), lab coat, safety goggles, and N95/P100 respirator (dust
hazard).[1]
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o Dry Spill: Do not dry sweep (creates dust).[1][2] Cover with a wet paper towel or absorbent

pad to dampen, then scoop into the waste jar.[1]

o Wet Spill: Absorb with vermiculite or sand.[1][2] Do not use standard paper towels alone, as

the cobalt solution can soak through rapidly.[1]

Decision Logic & Workflow Visualization

The following diagram outlines the decision matrix for handling

waste streams.
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3. Double Bag
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Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and disposal of Cobalt(ll) lodide waste.
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Regulatory & Compliance Context (E-E-A-T)
Federal vs. State Classification

A common point of confusion for researchers is the RCRA (Resource Conservation and
Recovery Act) status of Cobalt.[1]

e Federal (US EPA): Cobalt is NOT one of the 8 RCRA metals (Arsenic, Barium, Cadmium,
Chromium, Lead, Mercury, Selenium, Silver).[1][3] Therefore, pure

does not automatically carry a "D-code" for characteristic toxicity unless it fails the TCLP
(Toxicity Characteristic Leaching Procedure) for other reasons [1].

o State Specifics (e.g., California): Many states are stricter.[1][2] In California, Cobalt
compounds are listed presumptive hazardous wastes (Waste Code 721) due to persistent
toxicity [2].[1]

o Best Practice: Always classify

as Hazardous Chemical Waste.[1][2] Relying on the "Non-RCRA" technicality is dangerous
due to the aquatic toxicity regulations (H410) which prohibit drain disposal regardless of
RCRA status.[1]

Transport Classification (DOT/IATA)

When preparing for vendor pickup, ensure the waste profile reflects:

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (Cobalt lodide).

[LI[2]4]E5]06](8]

Class: 9

UN Number: UN 3077[1][2]

Packing Group: IlI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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